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Compound of Interest

Compound Name: n-Heptyl methyl sulfide

CAS No.: 20291-61-6

Cat. No.: B1585012

Get Quote

Executive Summary
n-Heptyl methyl sulfide (1-(methylsulfanyl)heptane) is a straight-chain thioether utilized as a

hydrophobic intermediate in organic synthesis and a flavoring agent in the fragrance industry

due to its characteristic sulfurous, earthy notes.[1] Its synthesis primarily relies on

nucleophilic substitution.[1]

This guide details two validated synthetic routes:

Route A (Standard Laboratory Scale): Methylation of 1-heptanethiol using methyl iodide.

Route B (Scale-Up/Green): Nucleophilic substitution of 1-bromoheptane using sodium

methanethiolate.

Both protocols prioritize yield maximization (>85%) and stringent odor abatement strategies

essential for handling volatile organosulfur compounds.[1]
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Chemical Profile & Properties[1][2][3][4][5][6][7][8]
[9][10]
The following physicochemical data serves as the baseline for reaction monitoring and product

characterization.

Property Value Notes

IUPAC Name 1-(Methylsulfanyl)heptane

CAS Number 2405-21-2 (or 20291-61-6)

Molecular Formula

Molecular Weight 146.29 g/mol

Boiling Point ~192–195 °C

Extrapolated from homologs

(Hexyl-S-Me: 171°C; Octyl-S-

Me: 218°C)

Density 0.845 g/mL
at 25 °C (Typical for alkyl

sulfides)

Refractive Index

Solubility

Immiscible in water; Soluble in

EtOH,

, Acetone

Odor Profile Sulfurous, earthy, vegetative
High Potency (Handle in fume

hood)

Strategic Retrosynthetic Analysis
To synthesize n-heptyl methyl sulfide (

), we analyze the disconnection of the Carbon-Sulfur bonds.[1] The choice of route depends on
reagent availability and scale.[1]

Mechanism Visualization
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The following diagram illustrates the mechanistic logic for both chosen routes, relying on

displacement.
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Figure 1: Dual pathway analysis showing the convergence of thiol methylation (Route A) and

halide substitution (Route B) toward the target thioether.

Protocol A: Methylation of 1-Heptanethiol (Lab
Scale)
Context: This is the preferred method for small-scale (gram-level) synthesis due to the high

reactivity of methyl iodide and the mild conditions provided by potassium carbonate.[1]

Reagents
1-Heptanethiol (1.0 eq)

Methyl Iodide (MeI) (1.2 eq)Caution: Carcinogen

Potassium Carbonate (

) (1.5 eq), anhydrous

Solvent: Acetone (Reagent Grade) or DMF (for faster kinetics)
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Step-by-Step Methodology
Setup: Flame-dry a 250 mL round-bottom flask (RBF) equipped with a magnetic stir bar.

Purge with Nitrogen (

) to prevent thiol oxidation to disulfide.[1]

Solvation: Add 1-Heptanethiol (e.g., 50 mmol) and anhydrous Acetone (100 mL).

Activation: Add powdered anhydrous

(75 mmol) in a single portion. Stir for 15 minutes at room temperature (RT) to facilitate partial
deprotonation.

Addition: Cool the flask to 0°C (ice bath). Add Methyl Iodide (60 mmol) dropwise via syringe

over 10 minutes.[1]

Why? The reaction is exothermic.[1] Cooling prevents volatilization of MeI (BP 42°C).[1]

Reaction: Allow the mixture to warm to RT and stir for 4–6 hours. Monitor by TLC (Hexane

eluent) or GC-MS.[1]

Workup:

Filter off the solid inorganic salts (

, excess

).[1]

Concentrate the filtrate under reduced pressure (Rotavap).[1] Note: The product has a

high boiling point, but do not use high vacuum initially to avoid losing product if MeI

remains.

Purification: Dissolve residue in

, wash with 10% NaOH (to remove unreacted thiol) and Brine. Dry over

and distill.
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Protocol B: Nucleophilic Substitution with Sodium
Methanethiolate (Scale-Up)
Context: This route avoids the use of methyl iodide (a high-hazard alkylating agent) and uses

1-bromoheptane, which is stable and inexpensive.[1] It is ideal for larger batches.[1]

Reagents
1-Bromoheptane (1.0 eq)

Sodium Methanethiolate (NaSMe) (1.2 eq), solid

Solvent: Ethanol (95%) or THF

Step-by-Step Methodology
Preparation: In a 3-neck flask equipped with a reflux condenser and dropping funnel,

suspend Sodium Methanethiolate (1.2 eq) in Ethanol (0.5 M concentration relative to halide).

Addition: Heat the solution to a gentle reflux (

). Add 1-Bromoheptane dropwise over 30 minutes.

Why? Slow addition prevents runaway exotherms and ensures the thiolate nucleophile is

always in excess relative to the local concentration of halide.[1]

Reflux: Maintain reflux for 3–5 hours.

will precipitate out of the solution as a white solid.[1]

Quench & Extraction:

Cool to RT. Pour the mixture into ice-cold water (5x reaction volume).

Extract with Hexanes or Dichloromethane (

).[1]
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Odor Control (Critical): Wash the organic layer with 5% Sodium Hypochlorite (Bleach)

solution.[1]

Mechanism:[2][3][4] Bleach oxidizes any unreacted methanethiolate to sulfonate/sulfate,

which is odorless and water-soluble, preventing stench release.[1]

Isolation: Dry organic layer (

), filter, and concentrate. Vacuum distillation yields the pure sulfide.[1]

Experimental Workflow & Process Control
The following diagram outlines the critical path for the synthesis, including the mandatory

safety quench step.
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Figure 2: Operational workflow emphasizing the oxidative quench step for odor control.

Safety & Odor Abatement[1][17]
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Working with organic sulfides requires strict adherence to safety protocols due to their potent

odor and potential toxicity.[1]

Containment: All reactions must be performed in a functioning fume hood with a face velocity

of >100 fpm.

Glassware Decontamination: Do not wash glassware directly in the sink.[1] Soak all

glassware in a Bleach bath (10% NaClO) for 2 hours to oxidize residual sulfides before

standard washing.[1]

Spill Management: In case of a spill, cover with absorbent material soaked in dilute bleach.

[1] Do not use acid, as this may generate toxic vapors.[1][5]

Waste Disposal: Segregate sulfur waste. Do not mix with acidic waste streams (risk of

or MeSH evolution).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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